Cas no 953787-51-4 (Pantoprazole Sulfide N-Oxide)

Pantoprazole Sulfide N-Oxide structure

Product Name:Pantoprazole Sulfide N-Oxide

CAS No:953787-51-4

MF:C₁₆H₁₅F₂N₃O₄S

MW:383.369809389114

MDL:MFCD18252639

CID:802633

PubChem ID:23655653

Update Time:2024-10-25

Pantoprazole Sulfide N-Oxide Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,6-(difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]thio]-
- Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity) see P183030
- 5-(Difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]-1H-benzimidazole-N-oxide
- Pantoprazole Sulfide
- Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity)
- Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity) see P183030
- 2-(3,4-dimethoxy-1-oxypyridin-2-ylmethylsulfanyl)-5-difluoromethoxy-1H-benzimidazole
- 5-(DifluoroMethoxy)-1-[(3,4-diMethoxy-2-pyridinyl)Methyl]-2-[[(3,4-diMethoxy-2-pyridinyl)Methyl]sulfonyl]-1H-benziMidazole
- 6-(difluoroMethoxy)-2-[[(3,4-diMethoxy -1-oxido-2-pyridinyl)Methyl]thio]
- Pantoprazole Impurity
- 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)- 3,4-dimethoxypyridine 1-oxide
- 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]thio]-1H-benzimidazole (ACI)
- 2-[[(3,4-Dimethoxy-1-oxopyridin-2-yl)methyl]sulfanyl]-5-difluoromethoxy-1H-benzimidazole
- DB-229240
- NQUQOQLHXGSYRG-UHFFFAOYSA-N
- AKOS037649322
- D81080
- 953787-51-4
- 6-(difluoromethoxy)-2-[(3,4-dimethoxy-1-oxidopyridin-1-ium-2-yl)methylsulfanyl]-1H-benzimidazole
- 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine1-oxide
- MFCD18252639
- 5-(Difluoromethoxy)-2-{[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfanyl}-1H-benzimidazole
- 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine 1-oxide? (Pantoprazole Impurity
- 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine 1-oxide
- PANTOPRAZOLE SULFIDE N-OXIDE
- BS-18045
- CS-0166178
- Pantoprazole Sulfide N-Oxide
- MDL： MFCD18252639
- Inchi： 1S/C16H15F2N3O4S/c1-23-13-5-6-21(22)12(14(13)24-2)8-26-16-19-10-4-3-9(25-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)
- InChI Key： NQUQOQLHXGSYRG-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(CSC2NC3C(=CC(=CC=3)OC(F)F)N=2)=C(OC)C(OC)=CC=1

Computed Properties

Exact Mass: 383.07500
Monoisotopic Mass: 383.07513347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.7
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.47
Melting Point: 124-127°C
Boiling Point: 625.4°C at 760 mmHg
Flash Point: 332°C
Refractive Index: 1.616
PSA: 107.13000
LogP: 3.90230

Pantoprazole Sulfide N-Oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P183030-10mg	Pantoprazole Sulfide N-Oxide	953787-51-4		10mg	$ 123.00	2023-09-06
TRC	P183030-25mg	Pantoprazole Sulfide N-Oxide	953787-51-4		25mg	$ 178.00	2023-09-06
TRC	P183030-50mg	Pantoprazole Sulfide N-Oxide	953787-51-4		50mg	$333.00	2023-05-17
TRC	P183030-100mg	Pantoprazole Sulfide N-Oxide	953787-51-4		100mg	$626.00	2023-05-17
TRC	P183030-250mg	Pantoprazole Sulfide N-Oxide	953787-51-4		250mg	$1281.00	2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YC112-100mg	Pantoprazole Sulfide N-Oxide	953787-51-4	99+%	100mg	1428CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YC112-25mg	Pantoprazole Sulfide N-Oxide	953787-51-4	99+%	25mg	464CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YC112-50mg	Pantoprazole Sulfide N-Oxide	953787-51-4	99+%	50mg	722.0CNY	2021-07-15
eNovation Chemicals LLC	D761113-100mg	5-(DIFLUOROMETHOXY)-2-[[(3,4-DIMETHOXY-PYRIDIN-2-YL)METHYL]THIO]-1H-BENZO[D]IMIDAZOLE-N-OXIDE	953787-51-4	99+%	100mg	$170	2024-06-07
eNovation Chemicals LLC	D761113-250mg	5-(DIFLUOROMETHOXY)-2-[[(3,4-DIMETHOXY-PYRIDIN-2-YL)METHYL]THIO]-1H-BENZO[D]IMIDAZOLE-N-OXIDE	953787-51-4	99+%	250mg	$265	2024-06-07

Pantoprazole Sulfide N-Oxide Production Method

Production Method 1

97963-62-7

953787-47-8

953787-51-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 - 18 h, rt

Reference

: Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles

Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Production Method 2

72830-09-2

97963-62-7

953787-51-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 5 °C; 2 h, 0 - 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 2 h, 0 - 10 °C
1.4 pH 6

Reference

: Method for preparing pantoprazole nitrogen-oxygen compound from 2-chloromethyl-3,4-dimethoxypyridinium chloride and 5-difluoromethoxy-2-mercapto-1H-benzimidazole for analysis of genotoxic impurity of pantoprazole sodium sesquihydrate

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